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Compound of Interest

cis-
Compound Name: ] o ,
Bis(acetonitrile)dichloroplatinum(ll)

Cat. No.: B087306

Technical Support Center: cis-
Bis(acetonitrile)dichloroplatinum(ll)

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of cis-
Bis(acetonitrile)dichloroplatinum(ll).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with cis-Bis(acetonitrile)dichloroplatinum(ll)?

Al: cis-Bis(acetonitrile)dichloroplatinum(ll) is a hazardous substance that is harmful if
swallowed, inhaled, or absorbed through the skin.[1][2] It may cause irritation to the skin, eyes,
and respiratory tract.[1][2] Platinum compounds, in general, can also cause respiratory
sensitization.

Q2: What personal protective equipment (PPE) is required when handling this compound?
A2: A comprehensive list of required PPE includes:
e Gloves: Nitrile or other chemical-resistant gloves are mandatory.[1]

o Eye Protection: Safety glasses with side shields or chemical safety goggles are required.[1]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b087306?utm_src=pdf-interest
https://www.benchchem.com/product/b087306?utm_src=pdf-body
https://www.benchchem.com/product/b087306?utm_src=pdf-body
https://www.benchchem.com/product/b087306?utm_src=pdf-body
https://www.benchchem.com/product/b087306?utm_src=pdf-body
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://www.lookchem.com/msds/19442/13869-38-0_cis-Bis(acetonitrile)dichloroplatinum(II).html
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://www.lookchem.com/msds/19442/13869-38-0_cis-Bis(acetonitrile)dichloroplatinum(II).html
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

o Respiratory Protection: A NIOSH-approved N95 or P1 dust mask should be used, especially
when handling the powder outside of a certified fume hood.[1][3]

» Lab Coat: A standard lab coat should be worn to protect from contamination.

Q3: How should I store cis-Bis(acetonitrile)dichloroplatinum(ll)?

A3: Store the compound in a cool, dry, and well-ventilated place in a tightly sealed container.[1]
Q4: What should | do in case of accidental exposure?

A4:

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. Seek medical attention.[2]

« Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water. Seek medical attention.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek medical attention.[2]

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[2]

Q5: What are the known chemical incompatibilities?

A5: This compound should be kept away from strong oxidizing agents.[1]
Troubleshooting Guides

Problem: | need to weigh a small amount of the powder, but I'm concerned about creating dust.

Solution: Weighing potent powders requires specific procedures to minimize aerosolization.
Follow the detailed "Experimental Protocol for Weighing Hazardous Powders" provided below.
The key is to perform all powder transfers inside a certified chemical fume hood and to use a
covered container for weighing on a balance located outside the hood.[4][5]
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Problem: | have a small spill of the powder on my lab bench.

Solution: For minor spills, first, ensure proper PPE is worn. Gently cover the spill with
absorbent paper to avoid generating dust. Dampen the absorbent paper with water, then
carefully wipe up the material.[6] Place all contaminated materials into a sealed container
labeled as hazardous waste. Clean the area with soap and water. For larger spills, evacuate
the area and contact your institution's environmental health and safety (EHS) office.

Problem: I'm unsure how to dispose of waste contaminated with cis-
Bis(acetonitrile)dichloroplatinum(ll).

Solution: All waste contaminated with this compound, including empty containers, used PPE,
and spill cleanup materials, must be treated as hazardous waste.[7] Follow the "Experimental
Protocol for Disposal” below for detailed steps on waste segregation and labeling. Do not
dispose of this material down the drain.[7]

Data Presentation

Property Value

Molecular Formula (CH3CN)2PtCI2[3]
Molecular Weight 348.09 g/mol [3]
Appearance Yellow powder[1]

Storage Temperature Room temperature[8]
Incompatible Materials Strong oxidizing agents[1]

B Carbon oxides, nitrogen oxides (NOx), hydrogen
Hazardous Decomposition Products ] )
chloride gas, hydrogen cyanide[1]

Occupational Exposure Limits (OELS) No data available

LD50/LC50 No data available

Experimental Protocols
Experimental Protocol for Weighing Hazardous Powders
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This protocol is adapted from standard procedures for handling potent powders to minimize
exposure.[4][5]

e Preparation:
o Don all required PPE: lab coat, safety glasses, and chemical-resistant gloves.
o Designate a work area and cover it with absorbent bench paper.
o Place your analytical balance as close as possible to a certified chemical fume hood.
e Weighing:
o Place a labeled, sealable container (e.g., a vial with a cap) on the balance and tare it.
o Move the tared container into the chemical fume hood.

o Inside the fume hood, carefully transfer the desired amount of cis-
Bis(acetonitrile)dichloroplatinum(ll) powder into the container using a clean spatula.

o Securely close the container.
o Wipe the exterior of the container with a damp cloth to remove any residual powder.
o Move the closed container back to the balance to obtain the final weight.

e Post-Weighing:

o If necessary, make adjustments to the amount of powder inside the fume hood, always
closing the container before re-weighing.

o Clean any residual powder from the spatula and work surface within the fume hood using
a wet wipe.

o Dispose of all contaminated materials (e.g., weigh paper, wipes, gloves) in a designated
hazardous waste container.

Experimental Protocol for Disposal
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All waste containing cis-Bis(acetonitrile)dichloroplatinum(ll) must be disposed of as
hazardous chemical waste.[7]

o Waste Segregation:

o Solid Waste: Collect all contaminated solid materials, including used PPE (gloves, masks),
absorbent paper, and empty containers, in a dedicated, leak-proof, and clearly labeled
hazardous waste container.

o Liquid Waste: If the compound is dissolved in a solvent, collect the solution in a separate,
compatible, and clearly labeled hazardous waste container. Do not mix with other waste
streams unless approved by your EHS office.

o Container Labeling:

o Label all waste containers with "Hazardous Waste" and the full chemical name: "cis-
Bis(acetonitrile)dichloroplatinum(ll)".

o Indicate the approximate concentration and the date the waste was first added to the
container.

» Storage and Disposal:

o Store sealed waste containers in a designated satellite accumulation area within your
laboratory.

o Contact your institution's EHS office to arrange for the pickup and disposal of the
hazardous waste. They will typically handle the final incineration process.

Visualizations
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Caption: A logical workflow for the safe handling and disposal of cis-
Bis(acetonitrile)dichloroplatinum(ll).
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Caption: A troubleshooting decision tree for common issues during the handling of cis-
Bis(acetonitrile)dichloroplatinum(ll).

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b087306?utm_src=pdf-body
https://www.benchchem.com/product/b087306?utm_src=pdf-body
https://www.benchchem.com/product/b087306?utm_src=pdf-body-img
https://www.benchchem.com/product/b087306?utm_src=pdf-body
https://www.benchchem.com/product/b087306?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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